1-benzyl-N-(3-methoxyphenyl)-7-methyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide

• IUPAC Name: 6-benzyl-N-(3-methoxyphenyl)-12-methyl-2-oxo-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
• InChI: InChI=1S/C26H22N4O3/c1-17-11-12-23-28-24-21(26(32)30(23)15-17)14-22(29(24)16-18-7-4-3-5-8-18)25(31)27-19-9-6-10-20(13-19)33-2/h3-15H,16H2,1-2H3,(H,27,31)
• InChI Key: ICNGOUGARSSUFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC3=C(C2=O)C=C(N3CC4=CC=CC=C4)C(=O)NC5=CC(=CC=C5)OC)C=C1
• Molecular Formula: C26H22N4O3
• Molecular Weight: 438.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a pyrrolopyrimidine ring, a benzyl group, and a carboxamide group. The presence of these groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyrrolopyrimidine core, which is a fused ring system containing a pyrrole ring (a five-membered ring with one nitrogen atom) and a pyrimidine ring (a six-membered ring with two nitrogen atoms). The benzyl, methoxyphenyl, and carboxamide groups are attached to this core.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the carboxamide group could participate in acid-base reactions, and the aromatic rings could undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the carboxamide could increase its solubility in water.

Future Directions

The future research directions for this compound could include exploring its potential uses in medicine or other fields, studying its biological activity, and developing more efficient methods for its synthesis.